molecular formula C16H15N3O4 B297897 N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide

N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide

Cat. No. B297897
M. Wt: 313.31 g/mol
InChI Key: JTFZZQUBMILRDD-LICLKQGHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as MNPH and is a derivative of hydrazide. The purpose of

Mechanism of Action

The mechanism of action of N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide is not fully understood. However, it has been proposed that MNPH exerts its anti-cancer activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival. MNPH has also been found to induce the generation of reactive oxygen species (ROS) in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide has been found to have several biochemical and physiological effects. MNPH has been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes involved in programmed cell death. MNPH has also been found to induce cell cycle arrest in cancer cells, leading to the inhibition of cell proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide in lab experiments is its high purity and stability. MNPH is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one of the limitations of MNPH is its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research on N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide. One direction is to further investigate the mechanism of action of MNPH, particularly in cancer cells. Another direction is to explore the potential of MNPH as an insecticide and herbicide. Additionally, more studies are needed to determine the toxicity and safety of MNPH in humans and the environment.

Synthesis Methods

The synthesis method of N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide involves the reaction between 2-phenoxyacetic acid hydrazide and 4-methyl-3-nitrobenzaldehyde in the presence of ethanol. The reaction is carried out at room temperature, and the product is obtained in good yield. The purity of the product is confirmed by melting point analysis and spectroscopic techniques such as IR and NMR.

Scientific Research Applications

N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has shown promising results as an anti-cancer agent. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. MNPH has also been studied for its anti-inflammatory and analgesic properties.
In the field of agriculture, MNPH has been found to have insecticidal properties. It has been shown to be effective against various pests such as aphids, whiteflies, and thrips. MNPH has also been studied for its potential as a herbicide.

properties

Product Name

N'-[(E)-(4-methyl-3-nitrophenyl)methylidene]-2-phenoxyacetohydrazide

Molecular Formula

C16H15N3O4

Molecular Weight

313.31 g/mol

IUPAC Name

N-[(E)-(4-methyl-3-nitrophenyl)methylideneamino]-2-phenoxyacetamide

InChI

InChI=1S/C16H15N3O4/c1-12-7-8-13(9-15(12)19(21)22)10-17-18-16(20)11-23-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,18,20)/b17-10+

InChI Key

JTFZZQUBMILRDD-LICLKQGHSA-N

Isomeric SMILES

CC1=C(C=C(C=C1)/C=N/NC(=O)COC2=CC=CC=C2)[N+](=O)[O-]

SMILES

CC1=C(C=C(C=C1)C=NNC(=O)COC2=CC=CC=C2)[N+](=O)[O-]

Canonical SMILES

CC1=C(C=C(C=C1)C=NNC(=O)COC2=CC=CC=C2)[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.